Cas no 1005694-95-0 (2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide)

• Product Name: 2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide
• CAS No: 1005694-95-0
• MF: C₉H₁₃F₃N₄O
• MW: 250.220931768417
• MDL: MFCD04967378
• CID: 1125893
• PubChem ID: 17024607
• Update Time: 2025-06-03

2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-[5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propaneh Ydrazide
• 2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide
• STK312366
• 1005694-95-0
• 2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanohydrazide
• CS-0272332
• EN300-229074
• 2-methyl-3-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanehydrazide
• 2-Methyl-3-(5-methyl-3-trifluoromethyl-pyrazol-1-yl)-propionic acid hydrazide
• 2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanehydrazide
• 2-Methyl-3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanehydrazide
• C9H13F3N4O
• AKOS000305804
• BBL038647

• MDL： MFCD04967378
• Inchi： 1S/C9H13F3N4O/c1-5(8(17)14-13)4-16-6(2)3-7(15-16)9(10,11)12/h3,5H,4,13H2,1-2H3,(H,14,17)
• InChI Key： WMYCFCXEWMSLMY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(CC(C(NN)=O)C)N=1)(F)F

Computed Properties

• Exact Mass: 250.10414554g/mol
• Monoisotopic Mass: 250.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-methyl-3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide

Introduction to 2-Methyl-3,5-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-1-ylpropanehydrazide (CAS No. 1005694-95-0)

2-Methyl-3,5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide (CAS No. 1005694-95-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and a trifluoromethyl group, both of which contribute to its potential biological activities and therapeutic applications.

The pyrazole ring is a well-known pharmacophore that is widely used in the design of drugs due to its ability to modulate various biological targets. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Recent studies have shown that compounds with similar structural features exhibit potent activities against a range of diseases, including cancer, inflammation, and neurological disorders.

2-Methyl-3,5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide has been synthesized through a series of well-documented chemical reactions. The synthesis typically involves the condensation of a suitable hydrazine derivative with an appropriate aldehyde or ketone in the presence of a catalyst. The resulting intermediate is then further modified to introduce the trifluoromethyl group and other functional groups. This multi-step process ensures high purity and yield, making it suitable for both laboratory-scale synthesis and large-scale production.

In terms of its biological activity, 2-Methyl-3,5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide has shown promising results in various preclinical studies. One notable application is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent research has explored the anticancer properties of 2-Methyl-3,5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the compound's potential as a lead candidate for the development of novel anticancer drugs.

In addition to its anti-inflammatory and anticancer activities, 2-Methyl-3,5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide has also been investigated for its neuroprotective properties. Preclinical studies have shown that it can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have broad-spectrum therapeutic applications in neurology.

The safety profile of 2-Methyl-3,5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide has been evaluated in several preclinical toxicity studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-Methyl-3,5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide (CAS No. 1005694-95-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.